tert-Butyl 3,4-dihydroquinoline-1(2H)-carboxylate

Specification

• CAS No.: 123387-53-1
• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol
• IUPAC Name: tert-butyl 3,4-dihydro-2H-quinoline-1-carboxylate
• Standard InChI: InChI=1S/C14H19NO2/c1-14(2,3)17-13(16)15-10-6-8-11-7-4-5-9-12(11)15/h4-5,7,9H,6,8,10H2,1-3H3
• Standard InChI Key: GVSRWAIRQCMAHG-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCCC2=CC=CC=C21
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC2=CC=CC=C21

Introduction

tert-Butyl 3,4-dihydroquinoline-1(2H)-carboxylate is a chemical compound used primarily in laboratory, scientific, and industrial research settings. It is not intended for human consumption or therapeutic use. This compound is a derivative of quinoline, which is a heterocyclic aromatic organic compound. The tert-butyl group attached to the quinoline structure serves as a protecting group, which is commonly used in organic synthesis to protect functional groups from unwanted reactions.

Applications and Uses

• Research and Synthesis: This compound is primarily used in organic synthesis as an intermediate. It can be involved in various chemical reactions, such as deprotection steps or further functionalization of the quinoline ring.

• Pharmaceutical and Chemical Industry: The quinoline derivatives are of interest in pharmaceutical research due to their potential biological activities, including antimalarial and anticancer properties.

Safety and Handling

• Hazard Statements: Although specific hazard statements for tert-Butyl 3,4-dihydroquinoline-1(2H)-carboxylate are not detailed, similar compounds often carry warnings related to toxicity and irritation (e.g., H302, H315, H319, H332, H335).

• Precautionary Measures: Handling should include protective measures such as gloves, safety glasses, and working in a well-ventilated area.

Data Table

Property	Description
Molecular Formula	Not explicitly provided, inferred as similar to C14H19NO2
Molecular Weight	Not specified
Purity	Typically 98%
Storage Conditions	Sealed, 2-8°C
Applications	Organic synthesis, pharmaceutical research
Safety Precautions	Protective gear, well-ventilated area